Cas no 52181-07-4 (Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1))

Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1) structure
52181-07-4 structure
Product name:Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
CAS No:52181-07-4
MF:C17H16ClN
MW:269.768643379211
CID:378962
PubChem ID:104108

Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
    • 1-benzyl-4-methylquinolinium chloride
    • Quinolinium, 4-methyl-1-(phenylmethyl)-, chloride
    • Quinolinium, 4-methyl-1-(phenylmethyl)-, chloride (1:1)
    • DTXSID50885985
    • NS00060826
    • EINECS 257-710-0
    • 52181-07-4
    • Inchi: InChI=1S/C17H16N.ClH/c1-14-11-12-18(13-15-7-3-2-4-8-15)17-10-6-5-9-16(14)17;/h2-12H,13H2,1H3;1H/q+1;/p-1
    • InChI Key: CHVNPOOMQVUQHU-UHFFFAOYSA-M
    • SMILES: CC1=CC=[N+](C2=CC=CC=C12)CC3=CC=CC=C3.[Cl-]

Computed Properties

  • Exact Mass: 252.972
  • Monoisotopic Mass: 269.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • PSA: 3.88

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